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Compound of Interest

Compound Name: 3-Nitroanisole

Cat. No.: B147296 Get Quote

For researchers, scientists, and drug development professionals, a thorough understanding of

the safety and handling protocols for all laboratory chemicals is paramount. This guide provides

an in-depth overview of the safety data for 3-Nitroanisole (CAS No. 555-03-3), including its

physical and chemical properties, associated hazards, and comprehensive handling and

emergency procedures.

Section 1: Chemical and Physical Properties
3-Nitroanisole is a pale yellow solid or liquid with a distinctive odor.[1] It is soluble in organic

solvents like alcohol and ether but has limited solubility in water.[1][2] A summary of its key

physical and chemical properties is presented in Table 1.

Property Value Reference

Molecular Formula C₇H₇NO₃ [1]

Molecular Weight 153.14 g/mol [1]

Melting Point 32 - 38.5 °C [1][3]

Boiling Point 258 - 265 °C [3][4]

Flash Point 88 °C [1]

Density 1.2 - 1.373 g/cm³ [3][4]

Water Solubility Insoluble [3]
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Table 1: Physical and Chemical Properties of 3-Nitroanisole

Section 2: Hazard Identification and GHS
Classification
3-Nitroanisole is classified as harmful if swallowed and may cause irritation to the eyes, skin,

and respiratory system.[1][5] Long-term exposure may have adverse effects on the liver and

kidneys.[1] The GHS classification is summarized in Table 2.

Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Table 2: GHS Hazard Classification for 3-Nitroanisole[5]

Signal Word: Warning[5]

Hazard Pictogram:[5]

GHS07 (Exclamation Mark)

Section 3: Handling and Storage
Proper handling and storage of 3-Nitroanisole are crucial to minimize risk.

Handling:

Work in a well-ventilated area.[1]

Avoid contact with skin, eyes, and clothing.[1]

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a respirator.[1]

Wash hands thoroughly after handling.[1]

Avoid formation of dust and aerosols.[5]
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Do not eat, drink, or smoke when using this product.[5]

Storage:

Store in a cool, dry, and well-ventilated place.[1]

Keep the container tightly closed.[5]

Store away from heat and incompatible materials.[1]

The logical workflow for handling 3-Nitroanisole is illustrated in the following diagram.
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3-Nitroanisole Handling Protocol

Preparation

Handling

Post-Handling
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(Gloves, Goggles, Respirator)

Ensure Proper Ventilation

Handle with Care

Proceed to Handling

Avoid Contact with Skin and Eyes Prevent Dust and Aerosol Formation

Wash Hands Thoroughly

Complete Handling

Store in a Cool, Dry, Well-Ventilated Area Dispose of Waste According to Regulations

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 3-Nitroanisole.
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Section 4: Personal Protective Equipment (PPE)
The recommended personal protective equipment when handling 3-Nitroanisole is detailed in

Table 3.

Protection Type Specification Reference

Eye/Face Protection

Safety glasses with side-

shields conforming to EN166

or NIOSH approved

equipment.

[5]

Skin Protection

Handle with gloves. Dispose of

contaminated gloves after use.

Complete suit protecting

against chemicals.

[5]

Respiratory Protection

For nuisance exposures use

type P95 (US) or type P1 (EU

EN 143) particle respirator.

[5]

Table 3: Recommended Personal Protective Equipment (PPE)

Section 5: First Aid Measures
In case of exposure, follow these first aid measures and seek medical attention.
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Exposure Route First Aid Measures Reference

Inhalation

Move the person into fresh air.

If not breathing, give artificial

respiration.

[5]

Skin Contact
Wash off with soap and plenty

of water.
[5]

Eye Contact
Flush eyes with water as a

precaution.
[5]

Ingestion

Never give anything by mouth

to an unconscious person.

Rinse mouth with water.

[5]

Table 4: First Aid Measures for 3-Nitroanisole Exposure

Section 6: Fire Fighting and Accidental Release
Measures
Fire Fighting:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[5]

Special Hazards: Combustion may produce carbon oxides and nitrogen oxides (NOx).[5]

Firefighter Protection: Wear self-contained breathing apparatus for firefighting if necessary.

[5]

Accidental Release:

Personal Precautions: Use personal protective equipment. Avoid dust formation. Avoid

breathing vapors, mist, or gas. Ensure adequate ventilation.[5]

Environmental Precautions: Do not let the product enter drains.[5]
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Containment and Cleanup: Pick up and arrange disposal without creating dust. Sweep up

and shovel. Keep in suitable, closed containers for disposal.[5]

Section 7: Toxicity
The toxicological data for 3-Nitroanisole is limited, particularly concerning chronic effects in

humans. Animal studies suggest moderate acute toxicity upon ingestion or inhalation.[1]

Toxicity Type Data Reference

Acute Oral Toxicity
Harmful if swallowed (Category

4).
[5]

Chronic Toxicity

No data available on chronic

toxicity in humans. Animal

studies suggest potential

effects on the liver and

kidneys.

[1]

Table 5: Summary of Toxicological Data

Section 8: Disposal Considerations
Dispose of 3-Nitroanisole and its container in accordance with local, state, and federal

regulations. Offer surplus and non-recyclable solutions to a licensed disposal company.[5]

Contaminated packaging should be disposed of as an unused product.[5]

This guide is intended for informational purposes only and should not be substituted for a

formal safety data sheet (SDS) or professional safety training. Always refer to the specific SDS

for the most current and comprehensive safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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